Cas no 738518-26-8 (Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside)

Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside is a glycoside derivative featuring a benzyl-protected galactopyranose moiety with an amino group at the C-2 position. This compound is widely utilized in glycochemistry and carbohydrate research as a key intermediate for synthesizing complex oligosaccharides and glycoconjugates. Its amino functionality allows for selective modifications, enabling the introduction of diverse substituents or linkers. The benzyl group enhances solubility in organic solvents, facilitating further chemical transformations. This product is particularly valuable for studying glycosylation reactions, enzyme mechanisms, and glycan-protein interactions. Its well-defined stereochemistry and stability make it a reliable building block for the preparation of biologically relevant glycostructures.
Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside structure
738518-26-8 structure
Product Name:Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside
CAS No:738518-26-8
MF:C13H19NO5
MW:269.293664216995
CID:978560
PubChem ID:16115321
Update Time:2025-05-28

Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside
    • 738518-26-8
    • Benzyl 2-Amino-2-deoxy-alpha-D-galactopyranoside
    • Benzyl 2-amino-2-deoxy-a-D-galactopyranoside
    • CID 16115321
    • Benzyl 2-Amino-2-deoxy-?-D-galactopyranoside
    • (2R,3R,4R,5R,6S)-5-amino-2-(hydroxymethyl)-6-phenylmethoxyoxane-3,4-diol
    • (2R,3R,4R,5R,6S)-5-AMINO-6-(BENZYLOXY)-2-(HYDROXYMETHYL)OXANE-3,4-DIOL
    • Benzyl 2-Amino-2-deoxy- alpha -D-galactopyranoside
    • DB-229898
    • Inchi: 1S/C13H19NO5/c14-10-12(17)11(16)9(6-15)19-13(10)18-7-8-4-2-1-3-5-8/h1-5,9-13,15-17H,6-7,14H2/t9-,10-,11+,12-,13+/m1/s1
    • InChI Key: ZLTAXQWRKKWROR-LBELIVKGSA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)N)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 269.12632271g/mol
  • Monoisotopic Mass: 269.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 479.8±45.0 °C at 760 mmHg

Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside Security Information

Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B224930-25mg
Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside
738518-26-8
25mg
$ 207.00 2023-04-18
TRC
B224930-250mg
Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside
738518-26-8
250mg
$ 1642.00 2023-04-18
Biosynth
MB16618-25 mg
Benzyl 2-amino-2-deoxy-a-D-galactopyranoside
738518-26-8
25mg
$139.50 2023-01-04
Biosynth
MB16618-50 mg
Benzyl 2-amino-2-deoxy-a-D-galactopyranoside
738518-26-8
50mg
$252.50 2023-01-04
Biosynth
MB16618-100 mg
Benzyl 2-amino-2-deoxy-a-D-galactopyranoside
738518-26-8
100MG
$459.00 2023-01-04
Biosynth
MB16618-250 mg
Benzyl 2-amino-2-deoxy-a-D-galactopyranoside
738518-26-8
250MG
$835.00 2023-01-04
Biosynth
MB16618-500 mg
Benzyl 2-amino-2-deoxy-a-D-galactopyranoside
738518-26-8
500MG
$1,525.00 2023-01-04

Additional information on Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside

Comprehensive Overview of Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside (CAS No. 738518-26-8)

Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside (CAS No. 738518-26-8) is a specialized carbohydrate derivative widely utilized in glycobiology research and pharmaceutical development. This compound, characterized by its benzyl-protected amino sugar structure, serves as a critical intermediate in the synthesis of glycosides, glycoconjugates, and other bioactive molecules. Its unique α-D-galactopyranoside configuration makes it valuable for studying carbohydrate-protein interactions, enzymatic processes, and cell signaling pathways.

In recent years, the demand for Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside has surged due to its applications in glycosylation reactions and drug discovery. Researchers are particularly interested in its role in designing glycopeptide-based therapeutics, which are gaining traction for their potential in treating autoimmune diseases and cancers. The compound's CAS No. 738518-26-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in glycochemistry is the optimization of synthetic pathways for amino sugars like Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside. Innovations in green chemistry and catalytic methods have enabled more efficient production, reducing costs and environmental impact. This aligns with the growing emphasis on sustainable synthesis in the pharmaceutical industry, a hot topic among researchers and policymakers.

The compound's structural versatility also makes it a candidate for glycosidase inhibitor development, a field exploring treatments for metabolic disorders such as diabetes and lysosomal storage diseases. Searches for "glycosidase inhibitors" and "amino sugar applications" often highlight CAS No. 738518-26-8 as a reference material, underscoring its interdisciplinary importance.

From a technical perspective, Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside exhibits high purity and stability under standard laboratory conditions, making it suitable for NMR spectroscopy and mass spectrometry analyses. Its benzyl group provides protective functionality, facilitating selective reactions in complex synthetic routes. These properties are frequently cited in peer-reviewed journals, reinforcing its credibility as a research reagent.

In summary, Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside (CAS No. 738518-26-8) bridges fundamental glycobiology and applied medicinal chemistry. Its integration into high-throughput screening platforms and bioconjugation techniques positions it as a cornerstone in modern bioorganic research. As the scientific community continues to explore carbohydrate-based therapeutics, this compound will remain a focal point for innovation.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.